Cas no 70288-86-7 (ivermectin)

• Product Name: ivermectin
• CAS No: 70288-86-7
• MF: C₄₈H₇₄O₁₄
• MW: 875.09
• MDL: MFCD00869511
• CID: 59077
• PubChem ID: 11957587
• Update Time: 2025-08-04

ivermectin Chemical and Physical Properties

Names and Identifiers

• ivermectin
• 22,23-DIHYDROAVERMECTIN B1
• 22,23-DIHYDROAVERMECTINE
• CARDOMEC
• EQVALEN
• heartgard-30
• IVERMECTINE
• IVOMEC
• hyvermectin
• mk-0933
• mk933
• IVERMECTIN HCL
• Ivermectin EP2000
• IVERMECTIN EP(CRM STANDARD)
• IVERMECTIN USP(CRM STANDARD)
• IvermectineEp2000
• IVERMECTINE(PATENT-NOSUPPLY)
• 22,23-Dihydro C-076B1
• Ivosint
• Ivermectin Solution
• IVERMECTIN, EP 7.0
• Ivermecti
• Mectizan
• Uvemec
• Vermic
• WAKO090-05521
• vermectin
• MK-933
• (4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-6'-[(2S)-Butan-2-yl]-21,24-dihydroxy-12-[(2R,4S,5
• Ivermectin B1a
• Dihydroavermectin B1a
• 22,23-Dihydroavermectin B1a
• avermectin H2B1a
• 91Y2202OUW
• FT-0601609
• 71827-03-7
• NS00077983
• (1S,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-6'-[(2S)-butan-2-yl]-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• 70288-86-7
• epi-Ivermectin B1a
• CHEBI:201533
• AB00513813_04
• BRD-K85554912-001-06-3
• Ivermectin, United States Pharmacopeia (USP) Reference Standard
• (2aE,4E,5'S,6S,6'R,7S,8E,11R,13R,15S,17aR,20R,20aR,20bS)-6'-[(2S)-butan-2-yl]-20,20b-dihydroxy-5',6,8,19-tetramethyl-17
• Ivermectin (IVM)
• BRD-K85554912-001-05-5
• CCG-220156
• DTXCID303181
• 70161-11-4
• DTXSID8023181
• (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-6'-[(2S)-butan-2-yl]-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• CAS-71827-03-7
• WCA82703
• Prestwick3_000156
• 5-O-demethyl-22,23-dihydroavermectin A1a
• Tox21_112034
• Ivermectin (MK-0933)
• HMS2095O14
• BSPBio_000292
• CHEBI:63941
• BRN 4643153
• 22,23-Dihydroavermectin B(1)a
• Avermectin A1a, 22,23-dihydro-5-O-demethyl-
• Stromectol
• Avermectin A1a, 5-O-demethyl-22,23-dihydro-; Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran], avermectin A1a deriv.; 22,23-Dihydroavermectin B1a; 5-O-Demethyl-22,23-dihydroavermectin A1a; Dihydroavermectin B1a; Ivermectin B1a
• BPBio1_000322
• NCGC00186639-03
• UNII-91Y2202OUW
• C48H74O14
• H2B1a
• Ivermectin Component B1a
• AB00513813
• Ivermectin, British Pharmacopoeia (BP) Reference Standard
• 22,23-DIHYDROAVERMECTIN B1A; IVERMECTIN
• Ivermectin, European Pharmacopoeia (EP) Reference Standard
• AB00513813-03
• Ivermectin B1a-d2
• BRD-K24652731-001-02-7
• BRD-K85554912-001-08-9
• AS-14167
• Avermectin A1a, 5-O-demethyl-22,23-dihydro-
• (2aE,4E,5'S,6S,6'R,7S,8E,11R,13R,15S,17aR,20R,20aR,20bS)-6'-[(2S)-butan-2-yl]-20,20b-dihydroxy-5',6,8,19-tetramethyl-17 -oxo-3',4',5',6,6',10,11,14,15,17,17a,20,20a,20b-tetradecahydro-2H,7H-spiro[11,15-methanofuro[4,3,2-pq][2,6]benzodioxacy clooctadecine-13,2'-pyran]-7-yl 2,6-dideoxy-4-O-(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-3-O-methyl-alpha-L-arabino-hexopyranoside
• NCGC00163233-01
• s1351
• IVM
• CS-0108408
• HMS2089M09
• HB1958
• MFCD00869511
• AT36525
• Ivermectin, Pharmaceutical Secondary Standard; Certified Reference Material
• AKOS027470116
• BI166167
• Ivermectin, Antibiotic for Culture Media Use Only
• NS00000160
• (2ae,4e,5's,6s,6'r,7s,8e,11r,13r,15s,17ar,20r,20ar,20bs)-6'-[(2s)-Butan-2-Yl]-20,20b-Dihydroxy-5',6,8,19-Tetramethyl-17-Oxo-3',4',5',6,6',10,11,14,15,17,17a,20,20a,20b-Tetradecahydro-2h,7h-Spiro[11,15-Methanofuro[4,3,2-Pq][2,6]benzodioxacyclooctadecine-13,2'-Pyran]-7-Yl 2,6-Dideoxy-4-O-(2,6-Dideoxy-3-O-Methyl-Alpha-L-Arabino-Hexopyranosyl)-3-O-Methyl-Alpha-L-Arabino-Hexopyranoside
• CHEMBL263291
• AC-6014
• Q-201262
• -oxo-3',4',5',6,6',10,11,14,15,17,17a,20,20a,20b-tetradecahydro-2H,7H-spiro[11,15-methanofuro[4,3,2-pq][2,6]benzodioxacy
• Q27132923
• dihydro avermectin Bla
• Ivermectin B1a (>85%)
• HMS3712O14
• AB00513813-02
• clooctadecine-13,2'-pyran]-7-yl 2,6-dideoxy-4-O-(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-3-O-methyl-alpha-L-arabino-hexopyranoside
• EINECS 276-046-2
• IVERMECTIN COMPONENT B1A [MI]
• BDBM50409816
• SCHEMBL312795
• HY-126937
• CHEBI:94551
• NCGC00186639-01

• MDL： MFCD00869511
• Inchi： 1S/C48H74O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,19,25-26,28,30-31,33-45,49-50,52H,11,16-18,20-24H2,1-10H3/b13-12-,27-15-,32-14+/t25-,26-,28-,30-,31-,33?,34+,35-,36-,37-,38+,39+,40-,41+,42-,43-,44+,45+,47+,48+/m0/s1
• InChI Key： AZSNMRSAGSSBNP-OWZJVKIMSA-N
• SMILES： O1[C@@]([H])([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@@]1([H])CC(CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@]4([H])[C@H](C(C)=C[C@@]([H])(C(=O)O1)[C@@]43O)O)O[C@@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@@H]1C[C@@H]([C@@H]([C@H](C)O1)O)OC)OC)O2 |c:25,27,t:19|

Computed Properties

• Exact Mass: 874.50800
• Monoisotopic Mass: 874.50785703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 62
• Rotatable Bond Count: 8
• Complexity: 1680
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 38
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 170
• XLogP3: 4.1

Experimental Properties

• Color/Form: Gray white crystalline powder.
• Density: NA
• Melting Point: 155～157℃
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: ≤1.0% KF
• PSA: 170.06000
• LogP: 5.60140
• Specific Rotation: -17 °--20° (c=0.025, in methol)
• Solubility: Soluble in methanol, esters and aromatic hydrocarbons, insoluble in water.
• Vapor Pressure: No data available

ivermectin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H351,H360D
• Warning Statement： P201,P264,P281,P301+P310,P308+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： 53-26-45-36
• RTECS：IH7891500
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Toxicity：LD50 in dogs, rhesus monkeys (mg/kg): about 80, more than 24 orally. (MSDS Merck & Co. Inc., 2003)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Hazard Level：6.1(a)
• Risk Phrases：R61; R25; R36; R36/38; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents